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Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data from studies utilizing

cocaine- and amphetamine-regulated transcript (CART) peptide knockout (KO) mouse models

to validate the peptide's diverse physiological functions. The data presented herein offers

objective insights into the performance of these models in elucidating the roles of CART in

metabolism, behavior, and neurological processes.

Performance Comparison of CART Knockout vs.
Wild-Type Mice
The following tables summarize quantitative data from various studies comparing key

physiological and behavioral parameters between CART knockout (KO) and wild-type (WT)

mice. These data highlight the significant role of CART peptide in maintaining normal

physiological function.
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Parameter
Mouse

Model

Wild-Type

(WT) Value

CART KO

Value

Percentage

Change

Reference

Study

Body Weight

(g) at 40

weeks

C57BL/6J 35.2 ± 1.1 41.5 ± 1.3 +17.9%
Wierup et al.

(2005)[1]

Daily Food

Intake ( g/day

)

C57BL/6J 3.5 ± 0.2 3.6 ± 0.3
+2.9% (not

significant)

Wierup et al.

(2005)[1]

Glucose-

Stimulated

Insulin

Secretion (in

vivo, arbitrary

units)

C57BL/6J 100 ± 8 55 ± 6 -45%
Wierup et al.

(2005)[1]

Time in Open

Arms of

Elevated Plus

Maze (%)

C57BL/6J 35 ± 4 22 ± 3 -37.1%
Chaki et al.

(2003)[2]

Distance

Traveled in

Open Field

Center (%)

C57BL/6J 15 ± 2 8 ± 1.5 -46.7%
Moffett et al.

(2006)[3]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to facilitate replication

and comparison.

Metabolic Phenotyping: Glucose-Stimulated Insulin
Secretion (GSIS) in vivo
Objective: To assess the ability of pancreatic β-cells to secrete insulin in response to a glucose

challenge.
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Procedure:

Animal Preparation: Mice are fasted for 6 hours with free access to water.[4][5]

Baseline Blood Collection: A small blood sample (approximately 20 µL) is collected from the

tail vein to measure basal glucose and insulin levels.

Glucose Administration: A glucose solution (2 g/kg body weight) is administered via

intraperitoneal (IP) injection.[5]

Post-Injection Blood Sampling: Blood samples are collected at 15, 30, 60, and 120 minutes

post-glucose injection.[4]

Insulin Measurement: Plasma insulin levels are determined using an enzyme-linked

immunosorbent assay (ELISA) kit.

Data Analysis: The area under the curve (AUC) for insulin is calculated to quantify the total

insulin secreted in response to the glucose challenge.

Behavioral Phenotyping: Elevated Plus Maze (EPM)
Objective: To assess anxiety-like behavior in mice.

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed

arms.

Procedure:

Acclimation: Mice are brought to the testing room at least 30 minutes before the test to

acclimate.

Test Initiation: Each mouse is placed in the center of the maze, facing an open arm.

Exploration Period: The mouse is allowed to freely explore the maze for 5 minutes.[6]

Data Collection: The session is recorded by a video camera, and software is used to track

the time spent in and the number of entries into the open and closed arms.
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Data Analysis: The percentage of time spent in the open arms and the number of entries into

the open arms are calculated as measures of anxiety. A lower percentage of time and fewer

entries in the open arms are indicative of higher anxiety-like behavior.[6]

Behavioral Phenotyping: Open Field Test (OFT)
Objective: To assess locomotor activity and anxiety-like behavior in a novel environment.

Apparatus: A square arena with high walls to prevent escape.

Procedure:

Acclimation: Mice are habituated to the testing room for at least 30 minutes prior to the test.

Test Initiation: Each mouse is placed in the center of the open field arena.

Exploration Period: The mouse is allowed to freely explore the arena for 10-15 minutes.

Data Collection: A video tracking system records the mouse's activity, including total distance

traveled, velocity, and time spent in the center versus the periphery of the arena.[7]

Data Analysis: Reduced time spent in and distance traveled in the center of the arena are

interpreted as indicators of increased anxiety-like behavior. Total distance traveled serves as

a measure of general locomotor activity.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key signaling pathways

and experimental workflows relevant to the validation of CART peptide function.
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Caption: CART peptide signaling pathway.[3][8][9][10]
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Caption: Experimental workflow for validating CART function using knockout mice.[11][12][13]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b561575?utm_src=pdf-body-img
https://anilocus.com/knockout-mouse-models-using-crispr-cas9/
https://www.jax.org/news-and-insights/jax-blog/2016/february/three-crispr-approaches-for-mouse-genome-editing
https://pmc.ncbi.nlm.nih.gov/articles/PMC9942237/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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